Cas no 130208-38-7 (3-Buten-2-one-1,1,1,3-d4,4-phenyl- (9CI))

3-Buten-2-one-1,1,1,3-d4,4-phenyl- (9CI) Properties

Names and Identifiers

• 3-Buten-2-one-1,1,1,3-d4,4-phenyl- (9CI)
• (E)-1,1,1,3-tetradeuterio-4-phenylbut-3-en-2-one
• BENZALACETONE-D4
• 1,1,1,3-tetradeuterio-4-phenyl-but-3-en-2-one
• 517895_ALDRICH
• benzylideneacetone-d4
• d(4)-Benzalaceton
• trans-4-Phenyl-3-buten-2-one-1,1,1,3-d4
• benzalacetone-d4, benzylideneacetone-d4
• DTXSID00584113
• 130208-38-7
• J-005761
• trans-4-Phenyl-3-buten-2-one-1,1,1,3-d4, 97 atom % D
• SCHEMBL1332552
• (3E)-4-Phenyl(1,1,1,3-~2~H_4_)but-3-en-2-one
• benzalacetone-d4
• BENZYLIDENEACETONE-D4
• TRANS-4-PHENYL-3-BUTEN-2-ONE-1,1,1,3-D4
• +Expand

• InChIKey： BWHOZHOGCMHOBV-UGHRQIHESA-N
• Inchi： InChI=1S/C10H10O/c1-9(11)7-8-10-5-3-2-4-6-10/h2-8H,1H3/b8-7+/i1D3,7D
• SMILES： [2H]C(C(/C(=C/C1C=CC=CC=1)/[2H])=O)([2H])[2H]

Computed Properties

• Exact Mass: 150.098271922g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 150.098271922g/mol
• Heavy Atom Count: 11
• Complexity: 152
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.28880
• PSA: 17.07000
• Refractive Index: 1.563
• Boiling Point: 260-262 °C(lit.)
• Melting Point: 39-42 °C(lit.)
• Flash Point: 150 °F
• Density: 1.042